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Compound of Interest

Compound Name: Morpholinoethanol

Cat. No.: B8693651 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

chemical reagents is a critical decision that can significantly impact experimental outcomes and

product efficacy. This guide provides an objective comparison of Morpholinoethanol and

Diethanolamine, two structurally related alkanolamines, evaluating their performance across

various applications, supported by available experimental data.

This analysis delves into their physicochemical properties, common industrial and research

applications, and toxicological profiles. While direct comparative studies are limited in publicly

available literature, this guide consolidates existing data to facilitate an informed selection

process.

Physicochemical Properties: A Head-to-Head
Comparison
A fundamental understanding of the physicochemical properties of Morpholinoethanol and

Diethanolamine is essential for their appropriate application. The following table summarizes

their key characteristics.
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Property Morpholinoethanol Diethanolamine

Molecular Formula C6H13NO2[1] C4H11NO2[2]

Molecular Weight 131.17 g/mol [3] 105.14 g/mol [2]

Appearance
Colorless to pale yellow

liquid[3]

White solid at room

temperature, often found as a

colorless, viscous liquid[4]

Melting Point -1 °C[5] 28.0 °C[4]

Boiling Point 227 °C[5] 271.1 °C[4]

Density 1.083 g/mL at 25°C[6] 1.097 g/mL[4]

Solubility in Water Miscible[1][7] Miscible[4]

pKa 14.88 (Predicted)[1] 8.88

Flash Point 107 °C[8] 138 °C

CAS Number 622-40-2[1] 111-42-2[2]

Performance in Key Applications
Both Morpholinoethanol and Diethanolamine find utility in a range of industrial and research

applications, often owing to their properties as weak bases, surfactants, and corrosion

inhibitors.

Gas Sweetening and Carbon Capture
Diethanolamine is a well-established solvent for the removal of acidic gases like hydrogen

sulfide (H2S) and carbon dioxide (CO2) from natural gas streams, a process known as gas

sweetening.[4][9] It offers an advantage over monoethanolamine (MEA) as higher

concentrations can be used with similar corrosion potential.[4]

While there is a lack of extensive data on the performance of Morpholinoethanol in industrial-

scale gas sweetening, its structural similarity to other tertiary amines suggests potential

applicability. Comparative experimental data on CO2 absorption capacity is needed for a direct

performance evaluation.
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Corrosion Inhibition
Both compounds are utilized as corrosion inhibitors in various formulations, including

metalworking fluids.[10] Diethanolamine functions as a corrosion inhibitor in cutting, stamping,

and die-casting operations.[10] Morpholine derivatives, structurally related to

Morpholinoethanol, have also been investigated as effective corrosion inhibitors.

To quantitatively compare their performance, standardized experimental protocols are

necessary.

Pharmaceutical and Cosmetic Applications
Diethanolamine is widely used in the preparation of diethanolamides, which act as surfactants

and foaming agents in cosmetics, shampoos, and detergents.[4][10] It also serves as a pH

adjuster. Morpholinoethanol is utilized as a building block in the synthesis of pharmaceuticals

and as a buffering agent in formulations.[1][7] It is a precursor for various drug molecules.[11]

The choice between the two in a synthetic route would depend on the desired product, reaction

kinetics, and potential side reactions, which requires specific experimental investigation.

Experimental Protocols
For a direct and meaningful comparison of performance, standardized experimental protocols

are crucial. Below are detailed methodologies for key experiments.

Determination of CO2 Absorption Capacity
This protocol outlines a common method for evaluating the CO2 absorption capacity of amine

solutions.

Objective: To determine the equilibrium CO2 loading capacity of Morpholinoethanol and

Diethanolamine solutions.

Materials:

Morpholinoethanol and Diethanolamine solutions of known concentration (e.g., 30 wt% in

water)
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CO2 and N2 gas cylinders with mass flow controllers

A jacketed glass reactor with a magnetic stirrer and temperature control

Gas inlet and outlet lines

A gas analysis system (e.g., gas chromatograph or infrared analyzer) to measure CO2

concentration in the outlet gas.

Procedure:

A known volume and concentration of the amine solution is placed into the reactor and

brought to the desired temperature (e.g., 40°C).

A gas mixture with a known CO2 concentration (e.g., 15% CO2 in N2) is bubbled through the

solution at a constant flow rate.

The CO2 concentration in the outlet gas is continuously monitored.

The experiment is continued until the CO2 concentration in the outlet gas is equal to the inlet

concentration, indicating that the solution is saturated with CO2.

The total amount of CO2 absorbed is calculated from the difference between the inlet and

outlet CO2 flow rates over time.

The CO2 loading is expressed as moles of CO2 absorbed per mole of amine.

Evaluation of Corrosion Inhibition Efficiency (Weight
Loss Method)
This protocol describes a straightforward method for assessing corrosion inhibition

performance based on ASTM G31.

Objective: To compare the corrosion inhibition efficiency of Morpholinoethanol and

Diethanolamine on a specific metal (e.g., mild steel) in a corrosive environment.

Materials:
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Metal coupons of a standard size and composition

Corrosive solution (e.g., 1 M HCl)

Morpholinoethanol and Diethanolamine solutions of varying concentrations

Water bath for temperature control

Analytical balance

Procedure:

Pre-weigh the cleaned and dried metal coupons.

Immerse the coupons in the corrosive solution containing different concentrations of the

inhibitor (and a blank with no inhibitor).

Maintain the solution at a constant temperature for a specified duration (e.g., 24 hours).

After the immersion period, remove the coupons, clean them to remove corrosion products,

dry, and re-weigh.

Calculate the corrosion rate (CR) and the inhibitor efficiency (%IE) using the following

formulas:

CR = (Weight Loss) / (Surface Area × Time)

%IE = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Visualization of Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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